Cas no 30362-09-5 (1,3,5-Triazine,2,4-dimethyl-6-(3-nitrophenyl)-)

• Product Name: 1,3,5-Triazine,2,4-dimethyl-6-(3-nitrophenyl)-
• CAS No: 30362-09-5
• MF: C₁₁H₁₀N₄O₂
• MW: 230.22270154953
• CID: 318543
• Update Time: 2024-01-28

1,3,5-Triazine,2,4-dimethyl-6-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4-dimethyl-6-(3-nitrophenyl)-
• 2,4-DIMETHYL-6-(M-NITROPHENYL)-S-TRIAZINE
• 1,3,5-Triazine, 2,4-dimethyl-6-(3-nitrophenyl)-

• Inchi： 1S/C11H10N4O2/c1-7-12-8(2)14-11(13-7)9-4-3-5-10(6-9)15(16)17/h3-6H,1-2H3
• InChI Key： PHBZGNFLTONEIQ-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC([N+]([O-])=O)=C2)N=C(C)N=C1C

Computed Properties

• Exact Mass: 230.0805
• Monoisotopic Mass: 230.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.5A^2

Experimental Properties

• Density: 1.287
• Boiling Point: 464.1°C at 760 mmHg
• Flash Point: 234.5°C
• Refractive Index: 1.601
• PSA: 81.81
• pka: 2.10±0.10(Predicted)